![molecular formula C20H17F2N3O2 B4704251 1-(4-fluorophenyl)-4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine](/img/structure/B4704251.png)
1-(4-fluorophenyl)-4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine
Overview
Description
1-(4-fluorophenyl)-4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as FISP or 2-F-4'-Br-BZP and is a member of the piperazine family of compounds.
Mechanism of Action
The mechanism of action of 1-(4-fluorophenyl)-4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine is not fully understood, but it is thought to act as a dopamine receptor agonist. This means that it binds to and activates dopamine receptors in the brain, which can lead to increased dopamine activity and potentially improved symptoms in conditions such as schizophrenia and depression.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects. These effects may include increased dopamine release, increased neuronal activity, and changes in neurotransmitter levels. However, more research is needed to fully understand the effects of this compound on the brain and body.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-fluorophenyl)-4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine in lab experiments is its potential as a dopamine receptor agonist. This makes it a useful tool for studying the role of dopamine in various neurological conditions. However, one limitation is that the compound may have off-target effects that could complicate experimental results.
Future Directions
There are many potential future directions for research on 1-(4-fluorophenyl)-4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine. Some possible areas of research include:
1. Further studies on the compound's mechanism of action and its effects on neurotransmitter systems in the brain.
2. Development of new drugs based on the structure of this compound for the treatment of neurological disorders.
3. Exploration of the compound's potential as a research tool for studying dopamine and other neurotransmitter systems in the brain.
4. Investigation of the compound's potential as a therapeutic agent for other conditions, such as addiction and Parkinson's disease.
In conclusion, this compound is a chemical compound that has potential applications in scientific research. Its potential as a dopamine receptor agonist makes it a useful tool for studying neurological disorders, but more research is needed to fully understand its effects on the brain and body. There are many potential future directions for research on this compound, including the development of new drugs for the treatment of neurological disorders and exploration of its potential as a research tool for studying neurotransmitter systems in the brain.
Scientific Research Applications
1-(4-fluorophenyl)-4-{[3-(2-fluorophenyl)-5-isoxazolyl]carbonyl}piperazine has been studied for its potential applications in a variety of scientific research areas. One area of research is in the development of new drugs for the treatment of neurological disorders such as schizophrenia and depression. This compound has been shown to have potential as a dopamine receptor agonist and may be useful in the development of new drugs for these conditions.
properties
IUPAC Name |
[3-(2-fluorophenyl)-1,2-oxazol-5-yl]-[4-(4-fluorophenyl)piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F2N3O2/c21-14-5-7-15(8-6-14)24-9-11-25(12-10-24)20(26)19-13-18(23-27-19)16-3-1-2-4-17(16)22/h1-8,13H,9-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCUYLIWQKXZAQH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=CC(=NO3)C4=CC=CC=C4F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F2N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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